Structural Characterization of 4(1H)-Pteridinone, 7-methyl-2-(methylamino)- (9CI): A Comprehensive Analytical Guide
Structural Characterization of 4(1H)-Pteridinone, 7-methyl-2-(methylamino)- (9CI): A Comprehensive Analytical Guide
Executive Summary
The compound 4(1H)-Pteridinone, 7-methyl-2-(methylamino)- (CAS RN: 343347-77-3), also known as 7-methyl-2-(methylamino)pteridin-4(1H)-one, is a highly specialized heterocyclic building block[1]. Featuring a fused pyrimidine-pyrazine core, pteridines are ubiquitous in biological systems (e.g., folates, enzyme cofactors) and serve as privileged scaffolds in the development of targeted therapeutics, including kinase inhibitors and antifolates[2].
Because pteridines exhibit complex physicochemical behaviors—such as poor solubility, extensive intermolecular hydrogen bonding, and dynamic tautomerism—rigorous structural characterization is critical[2]. This whitepaper provides a field-proven, in-depth technical guide for the structural elucidation of 7-methyl-2-(methylamino)pteridin-4(1H)-one, emphasizing the causality behind experimental choices and establishing self-validating analytical protocols.
Strategic Workflow for Structural Elucidation
To definitively characterize the molecular architecture, substitution pattern, and tautomeric state of this pteridinone derivative, an orthogonal analytical strategy is required. Relying on a single technique is insufficient due to the potential for proton migration (tautomerism) between the nitrogen-rich core and the oxygen substituent.
Fig 1. Strategic workflow for the structural characterization of pteridinone derivatives.
Spectroscopic Characterization Methodologies
High-Resolution Mass Spectrometry (LC-HRMS)
Causality: The elemental composition of the compound is C8H9N5O (Molecular Weight: 191.19 g/mol )[1]. HRMS is deployed to validate the exact mass, ruling out synthetic impurities or isobaric byproducts. Electrospray Ionization in positive mode (ESI+) is selected because the secondary amine (methylamino group) and the basic nitrogens of the pteridine core are readily protonated.
Protocol:
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Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid. Formic acid drives the equilibrium toward the [M+H]+ species.
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Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA).
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Detection: Analyze using a Time-of-Flight (TOF) or Orbitrap mass analyzer.
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Validation: Extract the exact mass for [M+H]+ (calculated m/z 192.0880). Perform MS/MS (CID) to observe the neutral loss of the methylamine group ( Δm/z 31), which acts as a self-validating marker for the C2-substitution.
Multinuclear NMR Spectroscopy ( 1 H, 13 C, 15 N)
Causality: Pteridines are notoriously insoluble in non-polar solvents due to strong intermolecular π−π stacking and hydrogen bonding[2][3]. Therefore, DMSO- d6 is the mandatory solvent; its high dielectric constant disrupts these aggregates[2]. While 1 H and 13 C NMR establish the carbon framework, 15 N HMBC (Heteronuclear Multiple Bond Correlation) is essential. The pteridine core contains four naked nitrogens; 15 N NMR allows researchers to map the connectivity of the pyrazine and pyrimidine rings and definitively assign the protonation state (N1 vs. N3)[4].
Protocol:
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Sample Preparation: Dissolve 15-20 mg of the compound in 0.6 mL of anhydrous DMSO- d6 .
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1D Acquisition: Acquire 1 H NMR (400 or 500 MHz) and 13 C NMR (100 or 125 MHz) spectra at 298 K.
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2D Acquisition: Run 1 H- 13 C HSQC to correlate protons to their directly attached carbons (e.g., the C7-methyl and C2-methylamino groups). Run 1 H- 15 N HMBC to observe long-range couplings between the C6-H proton and the pyrazine nitrogens (N5, N8).
Fourier-Transform Infrared (FT-IR) Spectroscopy
Causality: IR spectroscopy is a rapid, non-destructive method to distinguish between the lactam (4(1H)-pteridinone) and lactim (4-hydroxypteridine) tautomers in the solid state. The presence of a strong carbonyl stretch confirms the lactam form.
Protocol:
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Preparation: Place 2-3 mg of the neat powder onto the diamond crystal of an ATR-FTIR spectrometer.
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Acquisition: Scan from 4000 to 400 cm −1 with a resolution of 4 cm −1 (average of 32 scans).
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Analysis: Identify the diagnostic C=O stretching frequency (typically 1680–1710 cm −1 ). The absence of a sharp, free O−H stretch (>3500 cm −1 ) further validates the lactam assignment.
Tautomeric Dynamics and Conformational Analysis
A defining feature of 4(1H)-pteridinones is their ability to undergo lactam-lactim tautomerism. The position of this equilibrium is highly dependent on the microenvironment (solvent polarity, pH, and solid-state packing)[2].
Fig 2. Tautomeric equilibrium between the lactam and lactim forms of the pteridine core.
In polar aprotic solvents like DMSO, and in the solid state, the lactam form (4(1H)-pteridinone) is overwhelmingly favored. This is driven by the thermodynamic stability of the amide-like resonance structure and the formation of robust intermolecular hydrogen-bonded dimers (N-H···O=C)[3]. X-Ray crystallography is the ultimate self-validating tool to confirm this; diffraction data will show a C4–O bond length of ~1.22–1.24 Å (characteristic of a double bond) rather than ~1.35 Å (characteristic of a single C–OH bond)[5].
Quantitative Data Summary
The following table synthesizes the expected quantitative analytical data required to validate the structure of 7-methyl-2-(methylamino)pteridin-4(1H)-one.
| Analytical Technique | Parameter | Expected Value / Observation | Structural Significance |
| LC-HRMS (ESI+) | [M+H]+ Exact Mass | m/z 192.0880 (calc.) | Confirms elemental composition (C8H9N5O)[1]. |
| 1 H NMR (DMSO- d6 ) | N-CH 3 | ~2.85 ppm (doublet, J≈4.5 Hz) | Confirms the methylamino group at C2. |
| 1 H NMR (DMSO- d6 ) | C7-CH 3 | ~2.50 ppm (singlet) | Confirms the methyl substitution at C7. |
| 1 H NMR (DMSO- d6 ) | C6-H | ~8.60 ppm (singlet) | Confirms the isolated aromatic proton on the pyrazine ring. |
| 13 C NMR (DMSO- d6 ) | C4 (Carbonyl) | ~160.0 - 162.0 ppm | Confirms the lactam ( C=O ) tautomeric state[4]. |
| FT-IR (ATR) | C=O Stretch | 1680 - 1710 cm −1 | Validates the presence of the lactam carbonyl in the solid state. |
Conclusion
The structural characterization of 4(1H)-Pteridinone, 7-methyl-2-(methylamino)- requires a multi-modal approach to overcome the intrinsic analytical challenges of the pteridine scaffold. By combining LC-HRMS for exact mass validation, multinuclear NMR ( 1 H, 13 C, 15 N) in DMSO- d6 for connectivity and tautomeric assignment, and FT-IR/X-Ray Crystallography for solid-state conformation, researchers can establish a self-validating data package. Understanding the causality behind these techniques—particularly the influence of hydrogen bonding and tautomerism—ensures high scientific integrity in the development of downstream pharmaceutical and agrochemical applications.
References
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ChemicalRoot. 4(1H)-Pteridinone,7-Methyl-2-(Methylamino)-(9Ci) CAS NO 343347-77-3 Product Description. Retrieved from [Link]
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Schirrmacher, E., et al. (2024). Pushing at the Boundaries of Pterin Chemistry. PubMed Central (PMC), National Institutes of Health. Retrieved from[Link]
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Müller, A., et al. (1980). 13C-NMR. Spectra of Pteridines. ResearchGate. Retrieved from[Link]
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García-Valdés, J., et al. (2011). XRD and DFT-modelized structures of a pteridine-2,4(1H,3H)-dithione/N,N'-dimethylformamide H-bonded cluster (2:2). Journal of Molecular Modeling (PubMed). Retrieved from [Link]
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Hamor, T. A., & Robertson, J. M. (1956). Redetermination of the crystal and molecular structure of pteridine. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Retrieved from[Link]
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